Cas no 67200-84-4 (Desmethyl Cyclobenzaprine N-β-D-Glucuronide)

• Product Name: Desmethyl Cyclobenzaprine N-β-D-Glucuronide
• CAS No: 67200-84-4
• MF: C₂₅H₂₇NO₆
• MW: 437.48498749733
• CID: 1060788
• Update Time: 2025-05-26

Desmethyl Cyclobenzaprine N-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Desmethyl Cyclobenzaprine N-β-D-Glucuronide
• 1-Deoxy-1-[[3-(5H-dibenzo[a,d]cyclohepten-5-ylidene)propyl]MethylaMino]-β-D-glucopyranuronic Acid
• DITHIOCARBONIC ACID CYCLIC S,S-PROPYLENE ESTER
• β-D-Glucopyranuronic acid, 1-deoxy-1-[[3-(5H-dibenzo[a,d]cyclohepten-5-ylidene)propyl]methylamino]-
• Desmethyl Cyclobenzaprine-β-D-Glucuronide

• Inchi： 1S/C25H27NO6/c1-26(24-22(29)20(27)21(28)23(32-24)25(30)31)14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19/h2-5,7-13,20-24,27-29H,6,14H2,1H3,(H,30,31)/t20-,21-,22+,23-,24+/m0/s1
• InChI Key： LOSRUFDBUVVKIR-OSFFKXSWSA-N
• SMILES： O1[C@]([H])(C(=O)O[H])[C@]([H])([C@@]([H])([C@]([H])([C@]1([H])N(C([H])([H])[H])C([H])([H])C([H])([H])/C(/[H])=C1/C2=C([H])C([H])=C([H])C([H])=C2C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C/12)O[H])O[H])O[H]

Additional information on Desmethyl Cyclobenzaprine N-β-D-Glucuronide

Desmethyl Cyclobenzaprine N-β-D-Glucuronide: A Comprehensive Overview

Desmethyl Cyclobenzaprine N-β-D-Glucuronide, identified by the CAS Registry Number 67200-84-4, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound is a derivative of cyclobenzaprine, a well-known muscle relaxant, and its glucuronide form suggests a potential role in drug metabolism and pharmacokinetics. The term "desmethyl" indicates the removal of a methyl group from the parent compound, which may influence its pharmacological properties and bioavailability.

The glucuronide form of this compound is particularly intriguing as it represents a conjugated metabolite. Glucuronidation is a major pathway for drug metabolism, playing a crucial role in the elimination of various pharmaceutical agents. The formation of Desmethyl Cyclobenzaprine N-β-D-Glucuronide likely occurs through the action of UDP-glucuronosyltransferases (UGTs), enzymes that catalyze the transfer of glucuronic acid to hydroxyl groups on drugs or their metabolites. This process not only enhances the water solubility of the compound but also facilitates its excretion via bile or urine.

Recent studies have shed light on the pharmacokinetic profile of Cyclobenzaprine and its metabolites, including Desmethyl Cyclobenzaprine N-β-D-Glucuronide. Research indicates that this compound exhibits varying levels of bioavailability depending on factors such as route of administration, dosage, and individual differences in enzyme activity. Understanding these parameters is critical for optimizing therapeutic outcomes and minimizing adverse effects.

In terms of therapeutic applications, cyclobenzaprine derivatives like Desmethyl Cyclobenzaprine N-β-D-Glucuronide hold promise in the treatment of muscle spasms and related conditions. However, further investigation is required to fully elucidate its efficacy and safety profile. Preclinical studies have demonstrated that this compound may possess anti-inflammatory properties, suggesting potential applications in chronic pain management.

The synthesis of Desmethyl Cyclobenzaprine N-β-D-Glucuronide involves advanced organic chemistry techniques. The process typically begins with the isolation or synthesis of cyclobenzaprine, followed by selective demethylation to yield the desmethylated intermediate. Subsequent glucuronidation can be achieved through enzymatic or chemical methods, depending on the desired outcome. This multi-step synthesis highlights the complexity involved in producing such specialized compounds for research and clinical use.

From an analytical standpoint, identifying and quantifying Desmethyl Cyclobenzaprine N-β-D-Glucuronide requires sophisticated instrumentation such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS). These techniques enable precise determination of the compound's molecular weight, structure, and concentration in biological samples. Such analyses are essential for both preclinical studies and clinical trials.

In conclusion, Desmethyl Cyclobenzaprine N-β-D-Glucuronide, CAS No. 67200-84-4, represents an important metabolite with potential therapeutic applications. Its unique chemical structure and metabolic properties make it a subject of ongoing research in pharmacology and drug development. As our understanding of this compound continues to grow, it may pave the way for innovative treatments in various medical fields.